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Compound of Interest

Compound Name: Diallyl terephthalate

Cat. No.: B044613 Get Quote

This guide provides essential procedural information for the safe handling, storage, and

disposal of Diallyl terephthalate, tailored for laboratory and research professionals. Adherence

to these protocols is critical to minimize exposure risks and ensure a safe operational

environment.

Hazard Identification and Summary
Diallyl terephthalate is classified with the following hazards:

H302: Harmful if swallowed[1][2][3]

H315: Causes skin irritation[1][3]

H319: Causes serious eye irritation[1][3]

It is imperative to avoid contact with skin, eyes, and clothing and to prevent ingestion and

inhalation.[1]

Personal Protective Equipment (PPE)
Consistent and correct use of Personal Protective Equipment is the most critical barrier against

exposure. Engineering controls, such as fume hoods, should be the primary method of

exposure control.[4]
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Protection Area Required PPE
Specifications and Best

Practices

Eye & Face Safety Goggles or Face Shield

Wear chemical splash-

resistant safety glasses or

goggles with side protection.[1]

A face shield offers a fuller

range of protection against

splashes.[5]

Skin & Body Chemical-Resistant Gloves

Use non-absorbent, chemical-

resistant gloves.[6] While

specific material is not listed,

nitrile gloves are a common

recommendation for chemical

handling.[6] Change gloves

every 30-60 minutes or

immediately if contaminated or

damaged.[5]

Lab Coat / Protective Clothing

Wear a lab coat or suitable

protective clothing to prevent

skin contact.[1][4] Consider a

disposable Tyvek suit for full-

body coverage during large-

scale operations.[6]

Respiratory Fume Hood or Respirator

Always handle in a well-

ventilated area, preferably

within a chemical fume hood to

keep airborne concentrations

low.[1][4] If ventilation is

insufficient or during large

spills, a NIOSH-approved

vapor respirator is required.[4]

Operational Plan: Standard Handling Protocol
Preparation:
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Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible and unobstructed.[4]

Assemble all necessary PPE as specified in the table above.

Prepare all equipment and reagents before handling the chemical.

Confirm the location of the appropriate spill kit.

Handling Procedure:

Don all required PPE before entering the handling area.

Conduct all operations involving Diallyl terephthalate inside a certified chemical fume hood.

Avoid breathing fumes or vapors.[1]

Dispense the chemical carefully to minimize splashing or aerosol generation.

Keep the container tightly closed when not in use.[1]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

Do not eat, drink, or smoke in the area where Diallyl terephthalate is handled or stored.[1]

Storage:

Store in a tightly-closed container in a cool, dry, well-ventilated area.[1]

Keep away from incompatible substances such as strong oxidizing agents, acids, and bases.

[7]

Store away from sources of ignition.[1]

For long-term storage, refrigeration at 2-8°C is recommended.[1]

Emergency Procedures
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Immediate and appropriate first aid is crucial in the event of exposure.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area

with running water for at least 15 minutes. Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with copious amounts of running water for at least 15

minutes, making sure to lift the upper and lower eyelids. Seek immediate medical attention.

[1]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth thoroughly with water. Never give

anything by mouth to an unconscious person. Call a poison center or doctor immediately.[1]

[2]

Spill Management and Disposal Plan
Spill Response Protocol:

Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the area if the spill

is large.

Control Ignition Sources: Remove all sources of ignition from the area.[1]

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Don PPE: Wear all required PPE, including respiratory protection if vapors are present.

Contain Spill: Prevent the spill from spreading or entering drains.[1]

Absorb: Use an inert, non-combustible absorbent material (e.g., sand, vermiculite) to cover

the spill.[1]

Collect Waste: Carefully sweep or scoop the absorbed material into a suitable, labeled

container for hazardous waste disposal.[1]
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Decontaminate: Clean the spill area with a suitable solvent (such as 60-70% ethanol),

followed by a thorough wash with soap and water.[8]

Dispose: Seal and label the waste container for disposal according to institutional and local

regulations.
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Caption: Workflow for Safe Diallyl Terephthalate Spill Response.
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Disposal Plan:

Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste.[1]

Product Waste: Unused or waste Diallyl terephthalate must be disposed of as hazardous

chemical waste.[1] Place it in a clearly labeled, sealed container.

Contaminated Materials: All contaminated items, including gloves, absorbent materials, and

disposable lab coats, must also be disposed of as hazardous waste.[8]

Containers: Do not reuse empty containers.[1] They should be disposed of as unused

product.

Regulations: Always consult and adhere to all federal, state, and local hazardous waste

regulations to ensure complete and accurate classification and disposal.[1][4] Arrange for

disposal through a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for Diallyl
Terephthalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044613#personal-protective-equipment-for-handling-
diallyl-terephthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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